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Essential Safety and Handling Guide for PF15 TFA
This guide provides critical safety and logistical information for the handling and disposal of

PF15 TFA (PF-06463922 Trifluoroacetate Salt). The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals in a

laboratory setting.

Hazard Identification
PF15 TFA is a salt form of PF-06463922, a potent and selective ALK and ROS1 inhibitor.[1][2]

[3] While the toxicological properties of PF-06463922 have not been thoroughly investigated, it

may be irritating to the mucous membranes and upper respiratory tract.[4] It may also be

harmful through inhalation, ingestion, or skin absorption and can cause eye, skin, or respiratory

system irritation.[4]

The trifluoroacetate (TFA) salt component introduces hazards associated with trifluoroacetic

acid, which is corrosive and can cause severe skin burns and eye damage.[5][6][7] It is also

harmful if inhaled and poses a danger to aquatic life with long-lasting effects.[5][6][7] Therefore,

handling PF15 TFA requires stringent safety measures that account for the properties of both

the parent compound and the TFA salt.
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The selection of appropriate PPE is paramount to ensure user safety. The following table

summarizes the recommended PPE for handling PF15 TFA.

Body Part Required PPE
Specifications and
Standards

Eyes/Face
Safety Goggles with Side-

Shields or Face Shield

Must comply with EN 166.[8] A

face shield should be used

when there is a significant risk

of splashes.

Hands Chemical-Resistant Gloves

Impervious gloves are

required. Nitrile gloves of

sufficient thickness are a

common choice. Always check

for breakthrough times for TFA.

Body Protective Clothing

An impervious lab coat or a

chemical-resistant suit is

necessary to prevent skin

contact.[9]

Respiratory Suitable Respirator

Use a NIOSH-approved

respirator or equivalent.[4] In

well-ventilated areas, a filtering

facepiece may be sufficient for

handling small quantities. For

larger quantities or in case of

aerosol generation, a higher

level of respiratory protection is

needed.

Feet Closed-toe Shoes

Chemical-resistant boots or

shoe covers should be worn in

areas where spills may occur.
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Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a

safe laboratory environment.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Ensure that a safety shower and an eyewash station are readily accessible.[4][9]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by covering surfaces with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, do so in a ventilated enclosure to avoid inhalation

of dust particles.

Dissolving: When preparing solutions, add the solid PF15 TFA to the solvent slowly. Avoid

splashing.

General Handling: Keep the container tightly closed when not in use.[4] Avoid breathing dust,

fumes, gas, mist, vapors, or spray.[4] Avoid prolonged or repeated exposure.[4]

Post-Handling: Wash hands thoroughly after handling, even if gloves were worn.[4] Clean all

equipment and the work area meticulously.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Eye Contact

Immediately hold eyelids apart and flush eyes

with plenty of water for at least 15 minutes.[4]

Seek immediate medical attention.[4]

Skin Contact

Immediately wash the affected skin with soap

and plenty of water for at least 15 minutes.[4]

Remove contaminated clothing and wash it

before reuse.[4] Get medical attention if

symptoms occur.[4]

Inhalation

Move the person to fresh air.[4] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[4] Seek immediate medical

attention.[4]

Ingestion

Wash out the mouth with water, provided the

person is conscious.[4] Do NOT induce vomiting

unless directed by medical personnel.[4] Never

give anything by mouth to an unconscious

person.[4] Get medical attention.[4]

Disposal Plan
Proper disposal of PF15 TFA and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste materials, including unused PF15 TFA, contaminated disposable labware

(e.g., pipette tips, tubes), and cleaning materials, in a designated and clearly labeled

hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Aqueous Waste Neutralization:
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Due to the TFA content, aqueous waste will be acidic. Before disposal, it may need to be

neutralized. This should be done by trained personnel following established laboratory

procedures.

The product is an acid. Before discharge into sewage plants, the product normally needs

to be neutralized.[5]

Final Disposal:

Dispose of the hazardous waste through a licensed and certified waste disposal company.

Follow all local, state, and federal regulations for chemical waste disposal.

Keep the product away from drains, water courses, or the soil.[9]

Visual Workflow for PPE Selection and Disposal
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment and the subsequent disposal workflow for PF15 TFA.
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PPE Selection Workflow

Disposal Workflow

Start: Handling PF15 TFA

Assess Task-Specific Risks
(e.g., weighing, dissolving, potential for splash/aerosol)

Select Appropriate PPE Based on Risk

Low Risk (Small quantity, no aerosol):
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Low

High Risk (Large quantity, potential aerosol/splash):
- Face Shield

- Chemical Resistant Suit
- Double Gloves

- Respirator

High

Perform Laboratory Task

Proceed Proceed

Task Complete

Segregate Waste Streams

Solid Waste:
- Contaminated PPE

- Labware

Liquid Waste:
- Unused Solutions

- Rinsates

Place in Labeled
Hazardous Waste Container

Arrange for Professional
Waste Disposal

Click to download full resolution via product page

Caption: PPE Selection and Disposal Workflow for PF15 TFA.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10832087?utm_src=pdf-body-img
https://www.benchchem.com/product/b10832087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10832087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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